![molecular formula C23H22N4O4S B2376128 3-(4-methoxyphenyl)-2-(2-morpholin-4-yl-2-oxoethyl)sulfanyl-5H-pyrimido[5,4-b]indol-4-one CAS No. 536707-21-8](/img/structure/B2376128.png)
3-(4-methoxyphenyl)-2-(2-morpholin-4-yl-2-oxoethyl)sulfanyl-5H-pyrimido[5,4-b]indol-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(4-methoxyphenyl)-2-(2-morpholin-4-yl-2-oxoethyl)sulfanyl-5H-pyrimido[5,4-b]indol-4-one is a useful research compound. Its molecular formula is C23H22N4O4S and its molecular weight is 450.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
- The compound is related to the synthesis of various heterocyclic compounds, particularly those in the pyrimido[5,4-b]indole series. For example, Monge et al. (1986) detailed the synthesis of related 4-amino-5H-pyrimido[5,4-b]indoles, which are derivatives of this compound, demonstrating the process of forming these complex structures from simpler precursors (Monge et al., 1986).
- Shestakov et al. (2009) explored reactions leading to the formation of 5H-pyrimido[5,4-b]indole derivatives from methyl 3-amino-1H-indole-2-carboxylates, further emphasizing the significance of these compounds in synthesizing complex heterocyclic structures (Shestakov et al., 2009).
Biological Activity and Potential Applications
- Wang et al. (2016) highlighted the importance of 3-morpholin-4-yl-1-(4-nitrophenyl)-5,6-dihydro-1H-pyridin-2-one, a related compound, as an intermediate in the synthesis of various biologically active compounds, emphasizing its role in cancer research and small molecule inhibitor design (Wang et al., 2016).
- The work by El-Gendy et al. (2008) on synthesizing functionalized indole-2-carboxylates and related compounds, which include morpholine derivatives, showed potential antimicrobial, tranquilizing, and anticonvulsant activities, suggesting a wide range of pharmacological applications (El-Gendy et al., 2008).
Medicinal Chemistry and Drug Development
- Russo et al. (1991) investigated 3-substituted pyrimido[5,4-b]indole-2,4-diones, closely related to the compound , finding that they possess potent alpha 1 adrenoceptor ligand properties, indicating potential in cardiovascular drug development (Russo et al., 1991).
- Wang et al. (2017) synthesized a derivative for PET imaging in Parkinson's disease research, demonstrating the utility of these compounds in diagnostic and therapeutic research (Wang et al., 2017).
Properties
IUPAC Name |
3-(4-methoxyphenyl)-2-(2-morpholin-4-yl-2-oxoethyl)sulfanyl-5H-pyrimido[5,4-b]indol-4-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N4O4S/c1-30-16-8-6-15(7-9-16)27-22(29)21-20(17-4-2-3-5-18(17)24-21)25-23(27)32-14-19(28)26-10-12-31-13-11-26/h2-9,24H,10-14H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDELELKYHLBCTL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2C(=O)C3=C(C4=CC=CC=C4N3)N=C2SCC(=O)N5CCOCC5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N4O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
450.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.